Cas no 1213392-48-3 (methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate)

• Product Name: methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate
• CAS No: 1213392-48-3
• MF: C₁₄H₁₄FNO₂
• MW: 247.264867305756
• MDL: MFCD09414895
• CID: 5684226
• PubChem ID: 165913105
• Update Time: 2025-05-23

methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1213392-48-3
• methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate
• EN300-25303363

• MDL： MFCD09414895
• Inchi： 1S/C14H14FNO2/c1-18-14(17)13(16)8-9-6-7-12(15)11-5-3-2-4-10(9)11/h2-7,13H,8,16H2,1H3/t13-/m0/s1
• InChI Key： UIDALMJXUWLTHI-ZDUSSCGKSA-N
• SMILES： FC1C=CC(=C2C=CC=CC2=1)C[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 247.10085685g/mol
• Monoisotopic Mass: 247.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate

Methyl (2S)-2-Amino-3-(4-Fluoronaphthalen-1-yl)Propanoate: A Comprehensive Overview

The compound with CAS No 1213392-48-3, known as methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group with a naphthalene moiety, making it a promising candidate for various applications in drug discovery and chemical synthesis.

Methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate is characterized by its chiral center at the second carbon of the propanoate backbone. The presence of the amino group and the fluoro-substituted naphthalene ring introduces interesting stereochemical and electronic properties to the molecule. Recent studies have highlighted its potential as a building block for constructing bioactive compounds, particularly in the development of enzyme inhibitors and receptor agonists.

The synthesis of methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate involves a multi-step process that typically begins with the preparation of the naphthalene derivative. Researchers have employed various strategies, including Friedel-Crafts alkylation and nucleophilic aromatic substitution, to introduce the fluoro group at the 4-position of the naphthalene ring. Subsequent steps involve the formation of the amino propanoate ester through nucleophilic attack on an activated electrophilic center.

One of the most exciting aspects of this compound is its role in asymmetric synthesis. The (2S) configuration at the chiral center allows for the formation of enantiomerically pure derivatives, which are highly desirable in pharmaceutical applications. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production methods for methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate, further enhancing its utility in research and development.

In terms of biological activity, methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate has been shown to exhibit potent inhibitory effects on certain enzymes, particularly those involved in metabolic pathways. Studies conducted using computational modeling techniques have provided insights into its binding interactions with target proteins, revealing key residues that contribute to its activity. These findings have paved the way for further optimization of the compound's pharmacokinetic properties.

Another area where methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate has demonstrated promise is in materials science. Its unique electronic structure makes it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as a charge transport material, leveraging its extended conjugation system to facilitate electron mobility.

From a synthetic perspective, methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate serves as a versatile intermediate for constructing more complex molecules. Its reactivity under various reaction conditions allows chemists to explore diverse pathways for building functionalized compounds with tailored properties. For instance, coupling reactions with heterocycles or transition metal-catalyzed cross-couplings have been employed to extend its molecular framework.

Recent breakthroughs in green chemistry have also influenced the synthesis and application of methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate. By adopting environmentally friendly solvents and catalysts, researchers have succeeded in reducing the ecological footprint associated with its production. These sustainable practices align with global efforts to promote eco-friendly chemical processes.

In conclusion, methyl (2S)-2-amino-3-(4-fluoronaphthalen-1-yl)propanoate represents a multifaceted compound with significant potential across multiple disciplines. Its chiral structure, bioactivity, and synthetic versatility make it an invaluable tool for advancing research in drug discovery, materials science, and sustainable chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping future innovations.